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Compound of Interest

Compound Name: 2-Bromo-5-methylbenzaldehyde

CAS No.: 90221-55-9

Cat. No.: B1279800

Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-
methylbenzaldehyde. Adherence to these protocols is essential for ensuring laboratory safety

and proper environmental stewardship.

Section 1: Chemical Identifier and Hazard Profile
Before initiating any work with 2-Bromo-5-methylbenzaldehyde, it is imperative to understand

its intrinsic properties and associated hazards.

Property Value

Chemical Name 2-Bromo-5-methylbenzaldehyde

CAS Number 90221-55-9[1][2][3]

Molecular Formula C₈H₇BrO[1]

Molecular Weight 199.04 g/mol [1]

Appearance Colorless to White to Yellow Solid or Liquid[3]
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Hazard Identification and GHS Classification:

2-Bromo-5-methylbenzaldehyde is classified with the following hazards according to the

Globally Harmonized System (GHS):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][4]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1][4]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1][4]

Skin Irritation (Category 2): Causes skin irritation.[1][4]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][4]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[4]

Signal Word:Warning[3][5][6]

Hazard Statements:

H302: Harmful if swallowed.[1][4][5]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[4]

H400: Very toxic to aquatic life.[5]

The presence of the aldehyde functional group and bromine atom contributes to its reactivity

and potential for biological harm. The aldehyde can react with biological macromolecules, while

the aromatic bromine can be metabolically activated.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-2-bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.sigmaaldrich.com/KR/ko/product/ambeedinc/ambh2d6f198b?context=bbe
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://www.bldpharm.com/products/90221-55-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 2: Personal Protective Equipment (PPE) - Your
First Line of Defense
A comprehensive risk assessment must be conducted before handling this compound. The

following PPE is mandatory to minimize exposure and ensure personal safety. The principle of

ALARA (As Low As Reasonably Achievable) should guide all handling procedures.[7]

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[8]

Protects against splashes and

dust particles which can cause

serious eye irritation.[4]

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile), inspected before

use. A flame-resistant lab coat

must be worn and fully

fastened.[5][9]

Prevents skin contact, which

can cause irritation and

absorption of the harmful

substance.[1][4]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[10] If exposure

limits are exceeded or irritation

is experienced, use a full-face

respirator with appropriate

cartridges.[8]

Minimizes the inhalation of

harmful dust or vapors that can

cause respiratory tract

irritation.[4]

PPE Donning and Doffing Workflow

Proper sequencing is critical to prevent cross-contamination.
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Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Lab Coat 2. Safety Goggles 3. Respirator (if needed) 4. Gloves

1. Gloves 2. Goggles 3. Lab Coat 4. Respirator (if needed)

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Section 3: Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for both safety and environmental

compliance.

Step-by-Step Handling Protocol:

Engineering Controls: All work should be conducted in a well-ventilated area, with a strong

recommendation for using a chemical fume hood.[11] Ensure that eyewash stations and

safety showers are unobstructed and readily accessible.[7][11]

Preparation: Before handling, ensure the work area is clean and free of incompatible

materials. Don all required PPE as per the specified donning procedure.

Dispensing: When transferring the chemical, avoid the formation of dust and aerosols.[12]

Use appropriate tools (e.g., spatula, scoop) for solids.

During Use: Keep the container tightly closed when not in use.[4][5] Avoid contact with skin,

eyes, and clothing.[5] Do not eat, drink, or smoke in the work area.[8][12][13]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[4][5] Clean the work area and any equipment used.
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Emergency Procedures:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[4] If

eye irritation persists, get medical

advice/attention.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[4] Remove

contaminated clothing and wash it before reuse.

[4] If skin irritation occurs, seek medical

attention.[5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[4][5] Call a POISON

CENTER or doctor if you feel unwell.[4][12]

Ingestion

Rinse mouth with water.[4][5] Do NOT induce

vomiting.[4] Call a physician or poison control

center immediately.[4]

Spill Response:

In the event of a spill, evacuate the immediate area and remove all sources of ignition.[8]

Ventilate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material

(e.g., vermiculite, sand) and sweep it into a suitable container for disposal.[4]

Disposal Plan:

All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 2-Bromo-5-methylbenzaldehyde and any contaminated

materials in a designated, labeled hazardous waste container.[4][8] The container must be

kept tightly closed and stored in a cool, dry, well-ventilated area.[4][5]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[8]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC167521000&productDescription=5-BROMO-2-ANISALDEHYDE+5-B&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pdf.benchchem.com/121/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-2-bromo-5-methylbenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://pdf.benchchem.com/121/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25071&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://pdf.benchchem.com/121/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Compliance: Disposal must be in accordance with all local, state, and federal

regulations.[4] Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance.[14]

Waste Disposal Workflow
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Waste Collection

Interim Storage

Final Disposal

Collect Chemical Waste & Contaminated Materials

Use Designated, Compatible, Labeled Container

Segregate from Other Waste Streams

Seal Container Tightly

Store in Cool, Dry, Ventilated Area

Ensure Area is Secure/Authorized Access Only

Contact EHS or Licensed Contractor

Schedule Waste Pickup

Complete Disposal Manifest/Documentation

Click to download full resolution via product page

Caption: Hazardous Waste Disposal Workflow.
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Section 4: Storage
Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Conditions: Store in a cool, dry, and well-ventilated place.[4][5] Keep the container tightly

closed.[4][5]

Incompatibilities: Keep away from heat, sparks, and open flames.[4] Avoid contact with

strong oxidizing agents.

Atmosphere: Store under an inert atmosphere.[3][4][6] This is critical as aldehydes can be

sensitive to air and may oxidize over time.

By adhering to these rigorous safety and handling protocols, you contribute to a safer

laboratory environment for yourself and your colleagues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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